2-[1-(Aminomethyl)cyclopentyl]propan-2-ol

• Molecular Formula: C9H19NO
• Molecular Weight: 157.25 g/mol
• IUPAC Name: 2-[1-(aminomethyl)cyclopentyl]propan-2-ol
• InChI: InChI=1S/C9H19NO/c1-8(2,11)9(7-10)5-3-4-6-9/h11H,3-7,10H2,1-2H3
• InChI Key: XECXUBRGAZTIAA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1(CCCC1)CN)O

Description

2-[1-(Aminomethyl)cyclopentyl]propan-2-ol (CAS 1503231-48-8) is a bicyclic amino alcohol with the molecular formula C₁₁H₂₃NO and a molecular weight of 185.31 g/mol . Its structure features a cyclopentyl ring substituted with an aminomethyl (-CH₂NH₂) group and a tertiary alcohol (-C(CH₃)₂OH) moiety. The compound is classified as an organic building block, primarily used in pharmaceutical and chemical synthesis research . It is typically available with a purity of ≥95% and is stored under controlled laboratory conditions due to its reactive functional groups .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[1-(Aminomethyl)cyclopentyl]propan-2-ol typically involves the reaction of cyclopentylmethylamine with acetone under controlled conditions. The reaction proceeds through the formation of an imine intermediate, which is subsequently reduced to yield the desired product. The reaction conditions often include the use of a reducing agent such as sodium borohydride or lithium aluminum hydride to facilitate the reduction step.

Industrial Production Methods

In an industrial setting, the production of 2-[1-(Aminomethyl)cyclopentyl]propan-2-ol may involve large-scale batch or continuous flow processes. The choice of method depends on factors such as the desired production volume, cost considerations, and safety protocols. Industrial production typically employs optimized reaction conditions to maximize yield and minimize by-products.

Chemical Reactions Analysis

Types of Reactions

2-[1-(Aminomethyl)cyclopentyl]propan-2-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be further reduced to form secondary amines or alcohols.

Substitution: The aminomethyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are frequently used.

Substitution: Reagents like alkyl halides and acyl chlorides are used in substitution reactions.

Major Products Formed

Oxidation: Formation of cyclopentanone derivatives.

Reduction: Formation of secondary alcohols or amines.

Substitution: Formation of N-substituted cyclopentyl derivatives.

Scientific Research Applications

2-[1-(Aminomethyl)cyclopentyl]propan-2-ol has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential role in biochemical pathways and enzyme interactions.

Medicine: Explored for its potential therapeutic effects and as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[1-(Aminomethyl)cyclopentyl]propan-2-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The aminomethyl group can form hydrogen bonds and electrostatic interactions with target molecules, influencing their activity and function. The hydroxyl group may also participate in hydrogen bonding, further modulating the compound’s effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physicochemical Properties

The following table compares 2-[1-(Aminomethyl)cyclopentyl]propan-2-ol with key structural analogs:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Purity	Key Applications
2-[1-(Aminomethyl)cyclopentyl]propan-2-ol	1503231-48-8	C₁₁H₂₃NO	185.31	Cyclopentyl, aminomethyl, tertiary alcohol	≥95%	Organic synthesis, drug intermediates
2-Amino-2-methylpropanol	124-68-5	C₄H₁₁NO	89.16	Primary amine, tertiary alcohol	Not validated (industrial grade)	Solvent, corrosion inhibitor
1-Amino-2-propanol	78-96-6	C₃H₉NO	75.11	Primary amine, secondary alcohol	Lab-grade	Pharmaceutical intermediates
1-[1-(Aminomethyl)-2-methylcyclopentyl]-2-methylpropan-1-ol	1859611-78-1	C₁₁H₂₃NO	185.31	Methyl-substituted cyclopentyl, tertiary alcohol	Not specified	Research chemical
2-(1-(Aminomethyl)-3-ethylcyclopentyl)propan-2-ol	1503231-48-8	C₁₁H₂₃NO	185.31	Ethyl-substituted cyclopentyl, tertiary alcohol	≥95%	Organic building blocks

Key Observations:

Cyclopentyl vs. Linear Chains: The cyclopentyl ring in 2-[1-(Aminomethyl)cyclopentyl]propan-2-ol introduces steric hindrance and hydrophobicity compared to linear analogs like 2-amino-2-methylpropanol . This influences solubility and reactivity in synthetic pathways.

Substituent Effects : Ethyl or methyl groups on the cyclopentyl ring (e.g., in CAS 1859611-78-1 and 1503231-48-8) modulate steric and electronic properties, affecting interaction with biological targets or catalysts .

Tertiary Alcohol Stability: The tertiary alcohol group in the target compound enhances stability against oxidation compared to secondary alcohols like 1-amino-2-propanol .

Biological Activity

2-[1-(Aminomethyl)cyclopentyl]propan-2-ol is a compound of interest due to its potential biological activities, particularly in pharmacology. This article explores its biological activity, mechanisms of action, and relevant case studies, drawing from diverse research sources.

Chemical Structure and Properties

The chemical structure of 2-[1-(Aminomethyl)cyclopentyl]propan-2-ol is characterized by a cyclopentane ring with an aminomethyl group. Its molecular formula is C_{10}H_{19}NO, and it features a hydroxyl group, which is crucial for its biological interactions.

Biological Activity Overview

Research indicates that 2-[1-(Aminomethyl)cyclopentyl]propan-2-ol exhibits several pharmacological activities:

• NR2B Receptor Antagonism : The compound has been identified as a selective antagonist for the NR2B subtype of NMDA receptors. This property is significant for its potential application in treating neurological disorders such as neuropathic pain and Parkinson's disease .
• Neuroprotective Effects : In animal models, compounds similar to 2-[1-(Aminomethyl)cyclopentyl]propan-2-ol have shown efficacy in reducing symptoms associated with neurodegenerative diseases without the adverse motor coordination effects typically seen with non-selective NMDA antagonists .

The primary mechanism of action for 2-[1-(Aminomethyl)cyclopentyl]propan-2-ol involves its interaction with NMDA receptors:

• Selective Binding : The compound selectively binds to the NR2B subunit of NMDA receptors, inhibiting excitatory neurotransmission that contributes to neurotoxicity in conditions like chronic pain and neurodegeneration .
• Reduction of Glutamate Excitotoxicity : By blocking NR2B receptors, the compound mitigates glutamate-induced excitotoxicity, which is a key factor in neuronal damage during ischemic events .

Table 1: Summary of Research Findings on 2-[1-(Aminomethyl)cyclopentyl]propan-2-ol

Study Reference	Biological Activity	Model Used	Key Findings
	NR2B Antagonism	Rat models	Demonstrated efficacy in reducing neuropathic pain symptoms without motor coordination side effects.
	Neuroprotection	Spinal nerve ligation model	Showed significant reduction in pain responses and improved motor function post-treatment.
	Antioxidant Activity	In vitro assays	Exhibited properties that suggest potential antioxidant capabilities, contributing to neuroprotection.

Detailed Research Findings

• Efficacy in Neuropathic Pain Models : In a study involving spinal nerve ligation in rats, compounds similar to 2-[1-(Aminomethyl)cyclopentyl]propan-2-ol were shown to significantly alleviate pain symptoms. The results indicated a dose-dependent response, highlighting its therapeutic potential .
• CNS Side Effects : Unlike traditional NMDA antagonists that often lead to CNS side effects such as sedation or ataxia, the selective nature of this compound allows for effective pain management with minimal adverse effects .
• Antioxidant Properties : Preliminary studies suggest that the compound may also possess antioxidant properties, which could further enhance its neuroprotective effects by reducing oxidative stress in neuronal tissues .